Cas no 142382-28-3 (1,1'-[Methylenebis(2,4-dihydroxy-6-methoxy-3,1-phenylene)]diethanone)

1,1'-[Methylenebis(2,4-dihydroxy-6-methoxy-3,1-phenylene)]diethanone structure
142382-28-3 structure
Product Name:1,1'-[Methylenebis(2,4-dihydroxy-6-methoxy-3,1-phenylene)]diethanone
CAS No:142382-28-3
MF:C19H20O8
MW:376.357306480408
CID:190438
PubChem ID:5316623
Update Time:2025-04-19

1,1'-[Methylenebis(2,4-dihydroxy-6-methoxy-3,1-phenylene)]diethanone Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1,1'-[methylenebis(2,4-dihydroxy-6-methoxy-3,1-phenylene)]bis-
    • Didemethylpseudoaspidin AA
    • 3,3'-Diacetyl-4,4'-dimethoxy-2,2',6,6'-tetrahydroxydiphenylmethane
    • 1,1'-[Methylenebis(2,4-dihydroxy-6-methoxy-3,1-phenylene)]diethanone
    • 3,3'-Diacetyl-4,4'-dimethoxy-2,2',6,6'-tetrahydroxy diphenyl methane
    • 142382-28-3
    • 1-[3-[(3-acetyl-2,6-dihydroxy-4-methoxyphenyl)methyl]-2,4-dihydroxy-6-methoxyphenyl]ethanone
    • 1,1'-(Methylenebis(2,4-dihydroxy-6-methoxy-3,1-phenylene))bis(ethan-1-one)
    • FS-8049
    • AKOS040735852
    • 1-{3-[(3-acetyl-2,6-dihydroxy-4-methoxyphenyl)methyl]-2,4-dihydroxy-6-methoxyphenyl}ethanone
    • Inchi: 1S/C19H20O8/c1-8(20)16-14(26-3)6-12(22)10(18(16)24)5-11-13(23)7-15(27-4)17(9(2)21)19(11)25/h6-7,22-25H,5H2,1-4H3
    • InChI Key: SLIVGKVXFMMUFR-UHFFFAOYSA-N
    • SMILES: OC1C(C(C)=O)=C(C=C(C=1CC1C(=CC(=C(C(C)=O)C=1O)OC)O)O)OC

Computed Properties

  • Exact Mass: 376.1158
  • Monoisotopic Mass: 376.11581759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 492
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 134

Experimental Properties

  • Color/Form: Powder
  • Melting Point: 232–233°C
  • PSA: 133.52
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